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This guide provides a detailed comparison of the electrical insulation properties of diallyl
hexahydrophthalate (DAHHP) resins against other common thermosetting resins, including

standard diallyl phthalate (DAP), epoxy, silicone, and unsaturated polyester (UP) resins. The

information presented is intended for researchers, scientists, and professionals in drug

development and other fields requiring high-performance insulating materials.

Diallyl phthalate-based resins are renowned for their excellent electrical insulating properties,

which are maintained even in high-heat and high-humidity environments.[1][2] These resins

exhibit high insulation resistance, low electrical losses, and superior dimensional stability.[1][2]

[3] Diallyl hexahydrophthalate (DAHHP) and diallyl iso-phthalate (DAIP) resins, in particular,

offer enhanced thermal resistance and durability, making them suitable for demanding

applications in the aerospace and military sectors.[4]

Comparative Performance Data
The following tables summarize the key electrical insulation properties of DAHHP/DAP resins

and their alternatives. Values can vary based on the specific formulation, fillers, and curing

conditions.

Table 1: Dielectric Strength and Volume Resistivity
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Resin Type Dielectric Strength (V/mil) Volume Resistivity (Ω·cm)

Diallyl Phthalate (Glass-Filled) 350[5] > 10¹³

Epoxy ~500[6][7] 10¹² - 10¹⁶[8][9][10]

Silicone 300 - 500[11] > 10¹³ - 10¹⁵[11][12][13]

Unsaturated Polyester (UP) Varies 2.85 x 10¹⁵ (modified)[14]

Table 2: Dissipation Factor and Dielectric Constant

Resin Type
Dissipation Factor (tan δ)
@ 1 MHz

Dielectric Constant (εr) @
1 MHz

Diallyl Phthalate (Glass-Filled) 0.012[5] 3.8[5]

Epoxy ≤ 0.05[6][7] ≤ 6.0[6][7]

Silicone ~10⁻³[12] 2.6 - 3.2[12][13]

Unsaturated Polyester (UP) < 0.02[15] ~3.0[15]

Table 3: Thermal and Environmental Resistance

Resin Type
Arc Resistance
(seconds)

Comparative
Tracking Index
(CTI) (Volts)

Continuous Heat
Resistance (°C)

Diallyl Phthalate

(Glass-Filled)
130[5] > 500[4] 204 - 232[5]

Epoxy

Varies; formulations

can achieve high

resistance[16]

≥ 300[8]
155 - 180 (Class F/H)

[8]

Silicone High Varies > 200[17]

Unsaturated Polyester

(UP)
Varies Varies Varies
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Experimental Protocols
The data presented in this guide is typically derived from standardized test methods developed

by organizations such as ASTM International. These protocols ensure that data is reproducible

and comparable across different materials.

Dielectric Strength (ASTM D149): This test method evaluates the maximum voltage a

material can withstand before electrical breakdown occurs.[18][19] A sample is placed

between two electrodes, and the voltage is increased at a controlled rate until the material

fails to insulate.[18][19] The result is often expressed in volts per unit of thickness (V/mil).

Volume and Surface Resistivity (ASTM D257): This standard measures a material's

resistance to leakage current, either through its bulk (volume resistivity) or along its surface

(surface resistivity).[18][19] High resistivity values are indicative of a good insulator.[19] The

test involves applying a DC voltage to a sample and measuring the resulting current flow.

Dielectric Constant and Dissipation Factor (ASTM D150): This method determines a

material's ability to store electrical energy (dielectric constant) and the energy it loses as heat

(dissipation factor) when subjected to an alternating electric field.[6][20] Lower dissipation

factors are desirable for high-frequency applications to minimize signal loss.[20]

Arc Resistance (ASTM D495): This test assesses a material's ability to resist the formation of

a conductive path on its surface when exposed to a high-voltage, low-current arc. The time in

seconds until tracking occurs is recorded.

Comparative Tracking Index (CTI) (ASTM D3638): The CTI test measures the resistance of

an insulating material to surface tracking when its surface is wet or contaminated.[18][19] It

quantifies the maximum voltage at which a material can resist the formation of a conductive

path between two electrodes.[19]

Visualizing Material Selection
The selection of an appropriate insulating resin depends on a variety of factors related to the

specific application. The following diagram illustrates a logical workflow for choosing a resin

based on key performance requirements.

Caption: Workflow for selecting an electrical insulating resin.
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Conclusion
Diallyl hexahydrophthalate (DAHHP) resins, as part of the broader diallyl phthalate family,

offer a superior combination of electrical insulation, thermal stability, and moisture resistance.

[3][4][21] While epoxy resins may provide higher dielectric strength for certain high-voltage

applications[22][23], and silicones offer exceptional performance in extreme temperatures and

moisture[17][24], DAHHP resins present a robust, all-around solution, particularly for high-

reliability components that must perform consistently under harsh environmental conditions.[4]

The choice of resin should always be guided by the specific electrical, thermal, and

environmental demands of the intended application.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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